N-(2-cyanophenyl)-2-(3,4-dimethylphenoxy)acetamide

• IUPAC Name: N-(2-cyanophenyl)-2-(3,4-dimethylphenoxy)acetamide
• InChI: InChI=1S/C17H16N2O2/c1-12-7-8-15(9-13(12)2)21-11-17(20)19-16-6-4-3-5-14(16)10-18/h3-9H,11H2,1-2H3,(H,19,20)
• InChI Key: MEFSAKUCGFYVDY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)OCC(=O)NC2=CC=CC=C2C#N)C
• Molecular Formula: C17H16N2O2
• Molecular Weight: 280.32 g/mol

Description

N-(2-cyanophenyl)-2-(3,4-dimethylphenoxy)acetamide is an organic compound with a complex structure that includes a cyanophenyl group and a dimethylphenoxy group attached to an acetamide backbone

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2-cyanophenyl)-2-(3,4-dimethylphenoxy)acetamide typically involves the reaction of 2-cyanophenylamine with 2-(3,4-dimethylphenoxy)acetyl chloride in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent like dichloromethane at a controlled temperature to ensure the formation of the desired product.

Industrial Production Methods

On an industrial scale, the production of this compound may involve continuous flow processes to enhance efficiency and yield. The use of automated reactors and precise control of reaction parameters are crucial to achieving high purity and consistent quality of the compound.

Chemical Reactions Analysis

Types of Reactions

N-(2-cyanophenyl)-2-(3,4-dimethylphenoxy)acetamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the nitrile group to an amine.

Substitution: The phenoxy and acetamide groups can participate in substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride or catalytic hydrogenation are used.

Substitution: Reagents like halogens or nucleophiles can be employed under appropriate conditions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, while reduction can produce amines.

Scientific Research Applications

N-(2-cyanophenyl)-2-(3,4-dimethylphenoxy)acetamide has a wide range of applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and analgesic effects.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism by which N-(2-cyanophenyl)-2-(3,4-dimethylphenoxy)acetamide exerts its effects involves interactions with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological responses. Detailed studies are required to elucidate the exact pathways and targets involved.

Comparison with Similar Compounds

Similar Compounds

• N-(2-cyanophenyl)-2-(4-methylphenoxy)acetamide
• N-(2-cyanophenyl)-2-(3,5-dimethylphenoxy)acetamide
• N-(2-cyanophenyl)-2-(3,4-dichlorophenoxy)acetamide

Uniqueness

N-(2-cyanophenyl)-2-(3,4-dimethylphenoxy)acetamide is unique due to the presence of both cyanophenyl and dimethylphenoxy groups, which confer distinct chemical and biological properties